Cas no 3746-79-0 (1-Naphthalenesulfonicacid, 5-hydroxy-6-[2-(4-sulfo-1-naphthalenyl)diazenyl]-, sodium salt (1:2))

• Product Name: 1-Naphthalenesulfonicacid, 5-hydroxy-6-[2-(4-sulfo-1-naphthalenyl)diazenyl]-, sodium salt (1:2)
• CAS No: 3746-79-0
• MF: C₂₀H₁₅N₂NaO₇S₂
• MW: 482.462073564529
• CID: 306781
• PubChem ID: 3083822
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 5-hydroxy-6-[2-(4-sulfo-1-naphthalenyl)diazenyl]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 5-hydroxy-6-[2-(4-sulfo-1-naphthalenyl)diazenyl]-, sodium salt (1:2)
• Acid Chrome Blue 3BA-CF
• 5-Hydroxy-6-[(4-sulfo-1-naphthalenyl)azo]-1-naphthalenesulfonic acid disodium salt
• 5-Hydroxy-6-[4-(sodiooxysulfonyl)-1-naphtylazo]-1-naphthalenesulfonic acid sodium salt
• Acid scarlet BS
• C.I.Acid Red 12
• C.I.Mordant Blue 78
• disodium 5-hydroxy-6-[(4-sulphonatonaphthyl)azo]naphthalenesulphonate
• EINECS 223-142-7
• NSC 47716
• Disodium 5-hydroxy-6-((4-sulphonatonaphthyl)azo)naphthalenesulphonate
• 3746-79-0

• Inchi： 1S/C20H14N2O7S2.Na.H/c23-20-15-6-3-7-18(30(24,25)26)14(15)8-9-17(20)22-21-16-10-11-19(31(27,28)29)13-5-2-1-4-12(13)16;;/h1-11,23H,(H,24,25,26)(H,27,28,29);;/q;+1;-1/b22-21+;;
• InChI Key： ZLKRHHYYMHXMRY-ZPZFBZIMSA-N
• SMILES： S(C1C=CC=C2C(=C(C=CC2=1)/N=N/C1C=CC(=C2C=CC=CC2=1)S(=O)(=O)O)O)(=O)(=O)O.[Na+].[H-]

Computed Properties

• Exact Mass: 458.02432
• Monoisotopic Mass: 481.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 978
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167A^2

Experimental Properties

• Density: 1.62
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.73
• PSA: 150.2
• LogP: 6.76900